Cas no 1173-26-8 (Corticosterone 21-Acetate)

Corticosterone 21-Acetate Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,21-(acetyloxy)-11-hydroxy-, (11b)-
• 11Beta,21-Dihydroxy-4-Pregnene-3,20-Dione 21-Acetate
• Corticosterone 21-Acetate
• CORTICOSTERONE-21-ACETATE
• [2-[(8S,9S,10R,11S,13S,14S,17S)-11-hydroxy-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
• 11β,21-Dihydroxy-4-pregnene-3,20-dione 21-Acetate
• Cort A
• Corticosterone acetate
• SKF 5654
• CORTICOSTERONE, 21-ACETATE
• KN17U0V6BL
• EINECS 214-635-8
• NSC 81764
• NSC81764
• Corticosterone 21-acetate, VETRANAL(TM), analytical standard
• Pregn-4-ene-3, 11.beta.,21-dihydroxy-, 21-acetate
• Pregn-4-ene-3,20-dione, 21-(acetyloxy)-11-hydroxy-, (11beta)-
• NS00044755
• CHEBI:34141
• 11.beta.,21-Dihydroxypregn-4-ene-3,20-dione acetate
• Pregn-4-ene-3,20-dione, 11beta,21-dihydroxy-, 21-acetate
• Pregn-4-ene-3, 21-(acetyloxy)-11-hydroxy-, (11.beta.)-
• 2-((8S,9S,10R,11S,13S,14S,17S)-11-Hydroxy-10,13-dimethyl-3-oxo-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)-2-oxoethyl acetate
• AKOS025294137
• 11-beta,21-Dihydroxypregn-4-ene-3,20-dione acetate
• 11beta,21-Dihydroxypregn-4-ene-3,20-dione 21-acetate
• 2-((8S,9S,10R,11S,13S,14S,17S)-11-Hydroxy-10,13-dimethyl-3-oxo-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthr
• Pregn-4-ene-3,20-dione, 11.beta.,21-dihydroxy-, 21-acetate
• WKQCPUMQBMFPLC-ZWFCQKKLSA-N
• Q27115843
• 21-O-Acetyl-corticosterone
• UNII-KN17U0V6BL
• AS-70575
• A803750
• Pregn-4-ene-3,20-dione, 11-beta,21-dihydroxy-, 21-acetate
• 11.beta.,20-dione acetate
• Pregn-4-ene-3,20-dione, 21-(acetyloxy)-11-hydroxy-, (11b)-
• SCHEMBL635203
• Pregn-4-ene-3,20-dione, 21-(acetyloxy)-11-hydroxy-, (11-beta)-
• 11-Hydroxy-3,20-dioxopregn-4-en-21-yl acetate, (11.beta.)-
• NSC-81764
• WLN: L E5 B666 OV MUTJ A1 CQ E1 FV1OV1
• 4-Pregnen-11.beta.,21-diol-3,20-dione-21-acetate
• BRN 3225312
• Pregn-4-ene-3,20-dione, 21-(acetyloxy)-11-hydroxy-, (11.beta.)-
• DTXSID301020284
• 1173-26-8
• T70121
• Corticosterone 21-acetate
• 11beta,21-Dihydroxypregn-4-ene-3,20-dione acetate
• 11beta,21-Dihydroxy-4-pregnene-3,20-dione 21-acetate
• 11-Hydroxy-3,20-dioxopregn-4-en-21-yl acetate, (11beta)-
• 4-08-00-02907 (Beilstein Handbook Reference)
• 4-Pregnen-11beta,21-diol-3,20-dione-21-acetate
• Pregn-4-ene-3,20-dione, 21-(acetyloxy)-11-hydroxy-, (11-beta)-(9CI)
• +Expand

• MDL： MFCD00010482
• InChIKey： WKQCPUMQBMFPLC-ZWFCQKKLSA-N
• Inchi： 1S/C23H32O5/c1-13(24)28-12-20(27)18-7-6-17-16-5-4-14-10-15(25)8-9-22(14,2)21(16)19(26)11-23(17,18)3/h10,16-19,21,26H,4-9,11-12H2,1-3H3/t16-,17-,18+,19-,21+,22-,23-/m0/s1
• SMILES： O([H])[C@@]1([H])C([H])([H])[C@]2(C([H])([H])[H])[C@@]([H])(C(C([H])([H])OC(C([H])([H])[H])=O)=O)C([H])([H])C([H])([H])[C@@]2([H])[C@]2([H])C([H])([H])C([H])([H])C3=C([H])C(C([H])([H])C([H])([H])[C@]3(C([H])([H])[H])[C@]21[H])=O
• BRN： 3225312

Computed Properties

• Exact Mass: 388.22500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 388.22497412g/mol
• Heavy Atom Count: 28
• Complexity: 739
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Tautomer Count: 15
• Surface Charge: 0
• Topological Polar Surface Area: 80.7

Experimental Properties

• LogP: 3.23750
• PSA: 80.67000
• Merck: 2538
• Refractive Index: 1.6120 (estimate)
• Boiling Point: 434.19°C (rough estimate)
• Melting Point: 147.0 to 152.0 deg-C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.0775 (rough estimate)